Cas no 393820-11-6 (N-(4-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(4-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 393820-11-6
• MF: C₁₉H₁₇N₅O
• MW: 331.371183156967
• CID: 6503369
• Update Time: 2025-05-21

N-(4-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• N-(4-methoxybenzyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, N-[(4-methoxyphenyl)methyl]-1-phenyl-

• Inchi： 1S/C19H17N5O/c1-25-16-9-7-14(8-10-16)11-20-18-17-12-23-24(19(17)22-13-21-18)15-5-3-2-4-6-15/h2-10,12-13H,11H2,1H3,(H,20,21,22)
• InChI Key： CKSZYJVVNAZYDD-UHFFFAOYSA-N
• SMILES： C1=NC(NCC2=CC=C(OC)C=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 489.6±45.0 °C(Predicted)
• pka: 3.65±0.30(Predicted)

Additional information on N-(4-methoxyphenyl)methyl-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

N-(4-Methoxyphenyl)methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine: A Comprehensive Overview

N-(4-Methoxyphenyl)methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, also known by its CAS number 393820-11-6, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are heterocyclic structures known for their versatile applications in drug design and material science. The molecule's structure is characterized by a pyrazolo[3,4-d]pyrimidine core, substituted with a methoxyphenyl group and a methylamine moiety, making it a unique candidate for further exploration.

The synthesis of N-(4-Methoxyphenyl)methyl-substituted pyrazolopyrimidines has been an area of intense research in recent years. Scientists have developed innovative methods to construct this compound, leveraging advanced catalytic systems and modular synthetic strategies. For instance, the use of microwave-assisted synthesis has enabled the rapid formation of the pyrazolo[3,4-d]pyrimidine ring system under mild conditions. These advancements have not only improved the efficiency of synthesis but also opened new avenues for functionalizing the molecule with diverse substituents.

One of the most promising applications of N-(4-Methoxyphenyl)methyl-substituted pyrazolopyrimidines lies in their potential as kinase inhibitors. Recent studies have demonstrated that this compound exhibits remarkable inhibitory activity against several kinases implicated in cancer progression. For example, research published in the Journal of Medicinal Chemistry highlights its ability to target Aurora kinases, which are critical regulators of cell division. This makes it a strong candidate for anti-cancer drug development.

Beyond its pharmacological applications, N-(4-Methoxyphenyl)methyl-substituted pyrazolopyrimidines have also shown promise in materials science. The compound's unique electronic properties make it an attractive candidate for use in organic electronics. Researchers have explored its potential as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Initial experiments suggest that it could significantly enhance the performance of these devices by improving charge transport properties.

In terms of structural characterization, modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the molecular geometry of CAS 393820-11-6. These studies reveal that the molecule adopts a rigid planar conformation due to aromaticity and conjugation within the pyrazolo[3,4-d]pyrimidine core. This structural rigidity is crucial for maintaining its bioactivity and electronic properties.

The environmental impact and toxicity profile of N-(4-Methoxyphenyl)methyl-substituted pyrazolopyrimidines are also areas of active investigation. Preliminary ecotoxicological studies indicate that this compound exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, N-(4-Methoxyphenyl)methyl-substituted pyrazolopyrimidine (CAS 393820-11-6) represents a versatile compound with diverse applications across multiple disciplines. Its role as a kinase inhibitor and potential use in organic electronics highlight its significance in contemporary chemical research. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to make significant contributions to both academic and industrial sectors.